Cholesteryl hexadecyl carbonate

• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexadecyl carbonate
• InChI: InChI=1S/C44H78O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-32-46-42(45)47-37-28-30-43(5)36(33-37)24-25-38-40-27-26-39(35(4)23-21-22-34(2)3)44(40,6)31-29-41(38)43/h24,34-35,37-41H,7-23,25-33H2,1-6H3/t35-,37+,38+,39-,40+,41+,43+,44-/m1/s1
• InChI Key: GCKXFAZCNWKZAW-BFGJSWSOSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Isomeric SMILES: CCCCCCCCCCCCCCCCOC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
• Molecular Formula: C44H78O3
• Molecular Weight: 655.1 g/mol
• CAS No.: 15455-87-5

Description

Cholesteryl hexadecyl carbonate is a cholesteryl derivative where a hexadecyl (C16) chain is linked to cholesterol via a carbonate group (-O-CO-O-). Cholesteryl carbonates are characterized by their liquid crystalline properties, which are influenced by alkyl chain length, saturation, and functional group chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cholesteryl hexadecyl carbonate can be synthesized through the esterification of cholesterol with hexadecyl chloroformate.

Biological Activity

Cholesteryl hexadecyl carbonate (CHC) is a lipid compound that has garnered attention due to its unique biological properties and potential applications in drug delivery and therapeutic interventions. This article provides a comprehensive overview of the biological activity of CHC, including its synthesis, mechanisms of action, and relevant case studies.

This compound is a derivative of cholesterol, characterized by a hexadecyl chain and a carbonate functional group. Its synthesis typically involves the esterification of cholesterol with hexadecanol in the presence of a coupling agent. The resulting compound exhibits amphiphilic properties, making it suitable for incorporation into lipid-based formulations.

Biological Mechanisms

1. Membrane Interaction:
CHC interacts with cellular membranes due to its lipid nature, influencing membrane fluidity and permeability. This interaction is crucial for its role in drug delivery systems, where it can facilitate the encapsulation and release of therapeutic agents.

2. Cellular Uptake:
Studies have shown that CHC can enhance the uptake of various drugs in cancer cells. For instance, liposomal formulations containing CHC have demonstrated improved bioavailability and cellular internalization compared to traditional formulations .

3. Immunomodulatory Effects:
Recent research indicates that CHC may possess immunomodulatory properties. It has been observed to influence macrophage activity, promoting an immune response that could be beneficial in cancer therapies .

Study 1: Drug Delivery Efficacy

A study investigated the efficacy of CHC in enhancing the delivery of doxorubicin (DOX) to HeLa cancer cells. The results indicated that DOX-loaded micelles containing CHC showed a significantly higher cellular uptake rate compared to free DOX, leading to enhanced cytotoxic effects against cancer cells .

Formulation	Cellular Uptake Rate	Cytotoxicity (IC50)
Free DOX	20%	15 µM
DOX-loaded Micelles (CHC)	70%	5 µM

Study 2: Immunomodulatory Properties

In another study, CHC was incorporated into liposomal formulations aimed at modulating immune responses in rat macrophages. The findings revealed that these formulations significantly increased cytokine production, suggesting potential applications in immunotherapy .

Research Findings

• Phase Behavior: The phase behavior of CHC has been studied extensively, revealing that it exhibits temperature-dependent molecular motions similar to other lipid compounds. This property is essential for its application in thermoresponsive drug delivery systems .
• Toxicity Profiles: Toxicological assessments indicate that CHC is relatively non-toxic at physiologically relevant concentrations, making it a promising candidate for therapeutic applications .

Q & A

Basic Research Questions

Q. What are the established methods for purifying Cholesteryl hexadecyl carbonate, and how do lipid extraction techniques influence its isolation from biological matrices?

this compound, as a lipid derivative, can be isolated using standardized lipid extraction protocols. The Bligh & Dyer method (chloroform:methanol:water, 1:2:0.8 v/v) efficiently separates lipids from aqueous phases, producing a purified chloroform layer containing non-polar compounds like cholesteryl esters . Alternatively, the Folch method (chloroform:methanol:water, 8:4:3 v/v) minimizes lipid degradation and is suitable for tissues with high water content . For synthetic preparations, post-reaction purification may involve column chromatography or recrystallization, though specific synthesis protocols are not detailed in the provided evidence.

Q. Which analytical techniques are most effective for characterizing the structural integrity and purity of this compound?

• Spectroscopic methods : Nuclear magnetic resonance (NMR) and mass spectrometry (MS) confirm molecular structure and ester bond formation.
• Chromatography : Reverse-phase HPLC or TLC with UV detection validates purity, particularly when separating degradation products or unreacted precursors.
• Ultrasonic velocity and density measurements : These assess acoustic parameters (e.g., adiabatic compressibility) to infer molecular packing and phase behavior .
• Spectrophotometry : Quantifies compound concentration in permeability studies (e.g., at 296 nm for sodium salicylate tracking in diffusion assays) .

Q. How can researchers determine the phase transition temperatures of this compound using differential scanning calorimetry (DSC)?

DSC analysis requires precise control of heating rates (typically 1–5°C/min), sample preparation (homogeneous thin films), and inert atmosphere to prevent oxidation. Transition temperatures (e.g., smectic-to-cholesteric phase) are identified from endothermic/exothermic peaks. Comparative studies with analogs like cholesteryl oleyl carbonate (COC) reveal chain-length-dependent thermal behavior .

Advanced Research Questions

Q. What methodological considerations are critical when designing in vitro permeability studies involving this compound membranes?

• Temperature control : Phase transitions (e.g., cholesteric-to-isotropic) significantly affect permeability. Use thermostated diffusion cells to maintain temperature (±0.1°C) during assays .
• Membrane preparation : Homogenize this compound with stabilizers (e.g., surfactants) to ensure uniform thickness and avoid defects.
• Analytical validation : Employ spectrophotometric or radiolabeled tracers (e.g., [³H]-CHE) to quantify permeated compounds and validate membrane integrity .

Q. How should researchers address discrepancies in reported acoustic parameters (e.g., adiabatic compressibility) of this compound across studies?

Discrepancies may arise from sample purity (e.g., residual solvents), measurement techniques (ultrasonic vs. computational), or temperature calibration . To resolve:

• Replicate experimental conditions (e.g., 25°C vs. 37°C) .
• Cross-validate with complementary methods (e.g., X-ray diffraction for molecular packing) .
• Report detailed metadata (e.g., batch-specific purity, equipment specifications) to enhance reproducibility .

Q. What optimization strategies are recommended for incorporating radiolabeled this compound ([³H]-CHE) into lipid nanoparticles (LNPs)?

• Colloidal stability : Optimize lipid ratios (e.g., ionizable lipids:PEG-lipids) to prevent aggregation. Monitor particle size via dynamic light scattering .
• Radiolabel integrity : Verify [³H]-CHE stability using thin-layer chromatography (TLC) to detect degradation products .
• Biodistribution studies : Use animal models to track LNPs, ensuring radioactivity measurements account for metabolic byproducts .

Q. How does alkyl chain length variation between this compound and related derivatives impact their molecular packing in drug delivery systems?

Shorter chains (e.g., hexadecyl vs. oleyl in COC) reduce steric hindrance, enabling tighter molecular packing in lipid bilayers. This increases membrane rigidity and alters drug release kinetics. Comparative ultrasonic velocity data show hexadecyl derivatives exhibit higher adiabatic compressibility (0.9404 g/cm³ estimate) than oleyl analogs, suggesting distinct acoustic properties in delivery systems .

Q. What analytical approaches enable simultaneous quantification of this compound and its degradation products in stability studies?

• High-resolution LC-MS : Identifies degradation products (e.g., hydrolyzed cholesterol or hexadecanol) via exact mass matching.
• Accelerated stability testing : Expose samples to stress conditions (40°C/75% RH) and monitor degradation kinetics.
• Statistical modeling : Apply Arrhenius equations to predict shelf-life under standard storage conditions (2–8°C) .

Comparison with Similar Compounds

Structural and Chemical Properties

Cholesteryl Hexadecyl Carbonate

• Structure : Cholesterol (C27 backbone) + hexadecyl (C16 saturated) chain + carbonate group.
• Molecular Formula : Estimated as C44H78O3 (based on structural analogs like cholesteryl dodecyl carbonate, C40H70O3) .
• Physical State : Likely a solid or semi-solid at room temperature, given the saturated C16 chain’s propensity for tighter molecular packing compared to unsaturated analogs .

Cholesteryl Oleyl Carbonate (COC)

• Structure : Cholesterol + oleyl (C18 unsaturated, cis-9 double bond) chain + carbonate group.
• Molecular Formula : C46H80O3 (CAS 17110-51-9) .
• Melting Point: ~20°C, forming cholesteric liquid crystals. Used in thermochromic applications when blended with esters like cholesteryl nonanoate .
• Key Applications : Liquid crystals, temperature/pressure-sensitive materials .

Cholesteryl Dodecyl Carbonate

• Structure : Cholesterol + dodecyl (C12 saturated) chain + carbonate group.
• Molecular Formula : C40H70O3 (CAS 15455-85-3) .
• Properties : Shorter chain length likely reduces melting point compared to hexadecyl analogs, though specific data is unavailable.

Cholesteryl Hexadecyl Ether (CHE)

• Structure : Cholesterol + hexadecyl chain linked via ether (-O-).
• Molecular Formula : C43H78O .
• Stability : Resists hydrolysis and metabolism, making it a stable radiolabeled tracer for lipid studies .

Stability and Reactivity

• Carbonates vs. Ethers :
  • Ethers (e.g., CHE) : Highly stable in biological systems; resistant to hydrolysis in vitro and in vivo .
  • Carbonates (e.g., COC) : Susceptible to hydrolysis under alkaline conditions due to the ester-like carbonate group. However, COC exhibits sufficient stability for liquid crystal applications under controlled temperatures .
  • Hexadecyl Carbonate : Expected to show intermediate stability between ethers and esters, though experimental data is lacking.

Physical Parameter Comparison

Parameter	This compound (Est.)	Cholesteryl Oleyl Carbonate	Cholesteryl Hexadecyl Ether
Chain Length	C16 (saturated)	C18 (unsaturated)	C16 (saturated)
Functional Group	Carbonate (-O-CO-O-)	Carbonate (-O-CO-O-)	Ether (-O-)
Melting Point	Higher than COC (est.)	~20°C	Not reported
Hydrolytic Stability	Moderate	Moderate	High
Key Use	Liquid crystals (hypothesized)	Thermochromic materials	Radiolabeled lipid studies